3-Methylcyclohexyl 2-naphthylcarbamate

• Molecular Formula: C18H21NO2
• Molecular Weight: 283.4 g/mol
• IUPAC Name: (3-methylcyclohexyl) N-naphthalen-2-ylcarbamate
• InChI: InChI=1S/C18H21NO2/c1-13-5-4-8-17(11-13)21-18(20)19-16-10-9-14-6-2-3-7-15(14)12-16/h2-3,6-7,9-10,12-13,17H,4-5,8,11H2,1H3,(H,19,20)
• InChI Key: GHISCKJKUBBUMF-UHFFFAOYSA-N
• SMILES: CC1CCCC(C1)OC(=O)NC2=CC3=CC=CC=C3C=C2

Description

3-Methylcyclohexyl 2-naphthylcarbamate (known as Mexoryl SX) is a chemical compound that is used in sunscreens and other personal care products. It was first synthesized in the 1990s and has since become a popular ingredient in many sunscreens due to its effectiveness in blocking UVA rays.

Mechanism of Action

Mexoryl SX works by absorbing UVA radiation and converting it into less harmful energy. It does this by undergoing a chemical reaction that results in the release of heat. This process is known as photo-stabilization and helps to prevent damage to the skin.
Biochemical and Physiological Effects:
Mexoryl SX has been shown to be safe for use in personal care products and does not penetrate the skin. It has also been found to be non-toxic and non-irritating to the skin. In addition to its photoprotective properties, Mexoryl SX has been found to have antioxidant properties, which may further protect the skin from damage.

Advantages and Limitations for Lab Experiments

One advantage of Mexoryl SX is its stability in sunlight, which makes it a reliable ingredient in sunscreens. However, its photostability also makes it difficult to measure its effectiveness in lab experiments. Additionally, Mexoryl SX is a relatively expensive ingredient, which may limit its use in certain formulations.

Future Directions

Future research on Mexoryl SX could focus on its potential use in other applications, such as in the treatment of skin diseases or in the development of new sun protection products. Researchers could also explore the use of Mexoryl SX in combination with other ingredients to enhance its photoprotective properties. Additionally, further studies could investigate the long-term effects of Mexoryl SX on the skin and its potential impact on the environment.

Synthesis Methods

The synthesis of Mexoryl SX involves several steps, including the reaction of 2-naphthol with 3-methylcyclohexyl isocyanate. The resulting product is then purified and formulated into a final product.

Scientific Research Applications

Mexoryl SX has been extensively studied for its ability to protect the skin from UVA radiation. Studies have shown that it is effective in preventing sunburn, photoaging, and skin cancer. It has also been found to be stable in sunlight, making it a reliable ingredient in sunscreens.